1-(5-Bromo-2-hydroxyphenyl)-2-methylpropan-1-one

• Molecular Formula: C10H11BrO2
• Molecular Weight: 243.10 g/mol
• IUPAC Name: 1-(5-bromo-2-hydroxyphenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C10H11BrO2/c1-6(2)10(13)8-5-7(11)3-4-9(8)12/h3-6,12H,1-2H3
• InChI Key: CQMUOCMTUDZOLK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=C(C=CC(=C1)Br)O

Description

1-(5-Bromo-2-hydroxyphenyl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C10H11BrO2 and its molecular weight is 243.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-Bromo-2-(1-hydroxy-2-methylpropyl)phenol (4.88 g, 19.9 mmol) was dissolved in DCM (50 mL) then manganese dioxide (2.44 g, 23.8 mmol) was added. After stirring for about 2 h at ambient temperature another portion of manganese dioxide (2.44 g, 23.8 mmol) was added then the mixture was heated to about 40° C. After about 2 d the mixture was filtered then evaporated and the residue purified by flash chromatography on silica gel with 9:1 Heptane/EtOAc as an eluent to give the title compound (0.82 g, 17%): LC/MS (Table 1, Method a) Rt, =3.38 min; MS m/z: 241.1 (M−H)−.